Cas no 1219005-71-6 (Benzyl 4-hydroxyoxane-4-carboxylate)

• Product Name: Benzyl 4-hydroxyoxane-4-carboxylate
• CAS No: 1219005-71-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 4563471
• Update Time: 2023-08-10

Benzyl 4-hydroxyoxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-hydroxytetrahydro-2H-pyran-4-carboxylate
• Benzyl 4-hydroxyoxane-4-carboxylate

• Inchi： 1S/C13H16O4/c14-12(13(15)6-8-16-9-7-13)17-10-11-4-2-1-3-5-11/h1-5,15H,6-10H2
• InChI Key： GGQCEPDKMHFVSL-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OCC2C=CC=CC=2)(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8